5-Bromo-3-indoxyl-beta-D-glucuronic acid cyclohexylammonium salt
5-Bromo-3-indoxyl-beta-D-glucuronic acid cyclohexylammonium salt
Brand Name:
Vulcanchem
CAS No.:
18656-96-7
VCID:
VC0096601
InChI:
InChI=1S/C14H14BrNO7.C6H13N/c15-5-1-2-7-6(3-5)8(4-16-7)22-14-11(19)9(17)10(18)12(23-14)13(20)21;7-6-4-2-1-3-5-6/h1-4,9-12,14,16-19H,(H,20,21);6H,1-5,7H2/t9-,10-,11+,12-,14+;/m0./s1
SMILES:
C1CCC(CC1)N.C1=CC2=C(C=C1Br)C(=CN2)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C20H26BrClN2O7
Molecular Weight:
521.79
5-Bromo-3-indoxyl-beta-D-glucuronic acid cyclohexylammonium salt
CAS No.: 18656-96-7
Cat. No.: VC0096601
Molecular Formula: C20H26BrClN2O7
Molecular Weight: 521.79
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18656-96-7 |
|---|---|
| Molecular Formula | C20H26BrClN2O7 |
| Molecular Weight | 521.79 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(5-bromo-1H-indol-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid;cyclohexanamine |
| Standard InChI | InChI=1S/C14H14BrNO7.C6H13N/c15-5-1-2-7-6(3-5)8(4-16-7)22-14-11(19)9(17)10(18)12(23-14)13(20)21;7-6-4-2-1-3-5-6/h1-4,9-12,14,16-19H,(H,20,21);6H,1-5,7H2/t9-,10-,11+,12-,14+;/m0./s1 |
| SMILES | C1CCC(CC1)N.C1=CC2=C(C=C1Br)C(=CN2)OC3C(C(C(C(O3)C(=O)O)O)O)O |
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